Cas no 2287302-86-5 (6-iodo-1-propyl-1H-1,2,3-benzotriazole)

• Product Name: 6-iodo-1-propyl-1H-1,2,3-benzotriazole
• CAS No: 2287302-86-5
• MF: C₉H₁₀IN₃
• MW: 287.100273609161
• CID: 6571632
• PubChem ID: 165738526
• Update Time: 2025-10-31

6-iodo-1-propyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-iodo-1-propyl-1H-1,2,3-benzotriazole
• 2287302-86-5
• EN300-6749862

• Inchi： 1S/C9H10IN3/c1-2-5-13-9-6-7(10)3-4-8(9)11-12-13/h3-4,6H,2,5H2,1H3
• InChI Key： FTIYSGCPSMGHMI-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)N(CCC)N=N2

Computed Properties

• Exact Mass: 286.99194g/mol
• Monoisotopic Mass: 286.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-iodo-1-propyl-1H-1,2,3-benzotriazole

Comprehensive Overview of 6-iodo-1-propyl-1H-1,2,3-benzotriazole (CAS No. 2287302-86-5)

6-iodo-1-propyl-1H-1,2,3-benzotriazole (CAS No. 2287302-86-5) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound belongs to the benzotriazole family, a class of nitrogen-containing heterocycles known for their versatility in synthetic chemistry. The presence of an iodine substituent at the 6-position and a propyl group at the 1-position enhances its reactivity, making it a valuable intermediate in organic synthesis.

In the context of current research trends, 6-iodo-1-propyl-1H-1,2,3-benzotriazole is often discussed alongside topics such as drug discovery, catalysis, and green chemistry. Researchers are particularly interested in its potential as a building block for biologically active molecules, given the increasing demand for novel therapeutic agents. The compound's iodine moiety also makes it a candidate for cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This aligns with the growing interest in sustainable synthetic methods and atom-efficient reactions.

The synthesis of 6-iodo-1-propyl-1H-1,2,3-benzotriazole typically involves the functionalization of 1H-benzotriazole through sequential alkylation and halogenation steps. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of these processes, reducing reaction times and minimizing waste. These innovations are particularly relevant to industries focused on process optimization and cost-effective manufacturing, which are key concerns for many stakeholders.

From an analytical perspective, 6-iodo-1-propyl-1H-1,2,3-benzotriazole can be characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and identity of the compound, which is critical for its use in high-value applications. The compound's stability under various conditions is also a topic of interest, as it influences its storage and handling protocols.

In the pharmaceutical industry, 6-iodo-1-propyl-1H-1,2,3-benzotriazole has been explored as a precursor for anticancer agents and antiviral drugs. Its ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for further development. Additionally, the compound's iodine atom provides opportunities for radiolabeling, which is essential for imaging and diagnostic applications. This has led to increased interest from researchers working on theranostics and personalized medicine.

Beyond pharmaceuticals, 6-iodo-1-propyl-1H-1,2,3-benzotriazole finds applications in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-rich nature make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. These applications are highly relevant to the ongoing push for renewable energy solutions and energy-efficient technologies.

Environmental and safety considerations are also important when working with 6-iodo-1-propyl-1H-1,2,3-benzotriazole. While the compound is not classified as hazardous under standard regulations, proper handling and disposal practices should be followed to minimize any potential risks. This aligns with the broader industry focus on responsible chemical management and sustainability.

In summary, 6-iodo-1-propyl-1H-1,2,3-benzotriazole (CAS No. 2287302-86-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features and reactivity profile make it a valuable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare, energy, and environmental sustainability.